Cas no 666740-61-0 (methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate
• CAS No: 666740-61-0
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6163195
• PubChem ID: 60023935
• Update Time: 2025-07-19

methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate
• SCHEMBL5929598
• EN300-1851474
• 666740-61-0

• Inchi： 1S/C8H10O4/c1-11-8(10)4-7(9)6-2-3-12-5-6/h2-3,5,7,9H,4H2,1H3/t7-/m0/s1
• InChI Key： KMIQGRICEXOWGC-ZETCQYMHSA-N
• SMILES： O[C@H](C1=COC=C1)CC(=O)OC

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.7Ų

Additional information on methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate (CAS No. 666740-61-0)

Methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate (CAS No. 666740-61-0) is a chiral ester compound with significant applications in pharmaceuticals, fragrances, and organic synthesis. Its unique structure, featuring a furan ring and a hydroxypropanoate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's (3S)-stereochemistry is particularly valuable in asymmetric synthesis, aligning with the growing demand for enantioselective catalysts and green chemistry solutions.

In recent years, the interest in furan-derived compounds has surged due to their potential in sustainable chemistry and renewable materials. Researchers are exploring methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate as a building block for biodegradable polymers and flavor enhancers. Its CAS No. 666740-61-0 is frequently searched in academic databases, reflecting its relevance in drug discovery and agrochemical development. The compound's hydroxypropanoate group also contributes to its solubility, making it suitable for formulations in cosmetic and food industries.

The synthesis of methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate often involves catalytic asymmetric hydrogenation or enzymatic resolution, methods that align with the green chemistry trends. Users searching for "chiral ester synthesis" or "furan-based intermediates" will find this compound particularly relevant. Its low toxicity profile and compatibility with biocatalysts further enhance its appeal in industrial applications, addressing the global push for eco-friendly manufacturing processes.

From an analytical perspective, CAS No. 666740-61-0 is characterized using techniques like NMR, HPLC, and mass spectrometry. These methods ensure the compound's high purity, a critical factor for pharmaceutical-grade intermediates. The furan-3-yl group's aromaticity also allows for UV detection, simplifying quality control procedures. Such features make it a reliable choice for labs focusing on high-throughput screening or metabolite studies.

Market trends indicate rising demand for methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate in nutraceuticals, where its antioxidant properties are under investigation. Searches for "natural-derived esters" and "functional food additives" often intersect with this compound's applications. Additionally, its role in terpene synthesis attracts attention from the fragrance industry, where sustainable sourcing is a priority. These cross-industry applications underscore its multidisciplinary importance.

In conclusion, methyl (3S)-3-(furan-3-yl)-3-hydroxypropanoate (CAS No. 666740-61-0) exemplifies innovation at the intersection of organic chemistry and sustainability. Its chirality, reactivity, and broad applicability position it as a key player in future scientific advancements. As industries pivot toward greener alternatives, this compound's relevance will only grow, making it a focal point for researchers and manufacturers alike.